Cas no 325154-74-3 (1,2-Bis(4-hydroxyphenyl)-3,4-bis(2,4,6-trihydroxybenzoyl)cyclobutane; (1α,2β,3α,4β)-form, 2''',2'''',4',4''-Tetra-Me ether)

• Product Name: 1,2-Bis(4-hydroxyphenyl)-3,4-bis(2,4,6-trihydroxybenzoyl)cyclobutane; (1α,2β,3α,4β)-form, 2''',2'''',4',4''-Tetra-Me ether
• CAS No: 325154-74-3
• MF: C₃₄H₃₂O₁₀
• MW: 600.611890792847
• CID: 6660085
• Update Time: 2024-03-02

1,2-Bis(4-hydroxyphenyl)-3,4-bis(2,4,6-trihydroxybenzoyl)cyclobutane; (1α,2β,3α,4β)-form, 2''',2'''',4',4''-Tetra-Me ether Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(4-hydroxyphenyl)-3,4-bis(2,4,6-trihydroxybenzoyl)cyclobutane; (1α,2β,3α,4β)-form, 2''',2'''',4',4''-Tetra-Me ether

• Inchi： 1S/C34H32O10/c1-41-21-9-5-17(6-10-21)27-28(18-7-11-22(42-2)12-8-18)32(34(40)30-24(38)14-20(36)16-26(30)44-4)31(27)33(39)29-23(37)13-19(35)15-25(29)43-3/h5-16,27-28,31-32,35-38H,1-4H3
• InChI Key： LGEMPWRJRVIUDN-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2C(C3C=CC(OC)=CC=3)C(C(C3C(OC)=CC(O)=CC=3O)=O)C2C(C2C(OC)=CC(O)=CC=2O)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• XLogP3: 3.092

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Cyclobutane lignans Cyclobutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Cyclobutane lignans